Cas no 99-18-3 (Prunasin)

Prunasin structure
Prunasin structure
Product Name:Prunasin
CAS No:99-18-3
MF:C14H17NO6
MW:295.287884473801
MDL:MFCD00049232
CID:805093
Update Time:2025-04-19

Prunasin Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-, (aR)-
    • D-Mandelonitrile β-D-glucoside
    • (2R)-2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
    • (R)-Prunasin
    • Prunasin
    • PRUNASIN(RG)(PLEASE CALL)
    • D-Prunasin
    • [ "" ]
    • MDL： MFCD00049232
    • Inchi： 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2
    • InChI Key： ZKSZEJFBGODIJW-UHFFFAOYSA-N
    • SMILES： OCC1C(O)C(O)C(O)C(OC(C2C=CC=CC=2)C#N)O1

Computed Properties

  • Exact Mass: 295.10600
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 138-148°C
  • PSA: 123.17000
  • LogP: -0.93222

Prunasin Security Information

  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 36/37/38-25-60
  • Safety Instruction： S26; S36/37/39
  • RTECS：UL3420000
  • Hazardous Material Identification： T
  • Risk Phrases：R36/37/38

Prunasin Pricemore >>

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Prunasin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:99-18-3)Prunasin
Order Number:A1205986
Stock Status:in Stock
Quantity:1mg/5mg/10mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):271.0/611.0/917.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:99-18-3)Prunasin
A1205986
Purity:99%/99%/99%
Quantity:1mg/5mg/10mg
Price ($):271.0/611.0/917.0
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